Cas no 65845-56-9 (3-(Methylamino)propanoic acid hydrochloride)

• Product Name: 3-(Methylamino)propanoic acid hydrochloride
• CAS No: 65845-56-9
• MF: C₄H₁₀ClNO₂
• MW: 139.580700397491
• MDL: MFCD03490507
• CID: 859152
• PubChem ID: 45791941
• Update Time: 2025-05-19

3-(Methylamino)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-b-alanine HCl
• 3-(Methylamino)propanoic acid hydrochloride
• 3-(methylamino)propanoicacidhydrochloride
• 65845-56-9
• N-Methyl-beta-alanine hydrochloride
• EN300-51956
• SY112486
• b-Alanine, N-methyl-, hydrochloride
• 3-(Methylamino)propanoic acid HCl
• SCHEMBL792974
• NMVZBHCSFYRWFC-UHFFFAOYSA-N
• AKOS008119064
• ?-ALANINE, N-METHYL- HYDROCHLORIDE
• CS-0169148
• MFCD03490507
• methyl beta-alanine hydrochloride
• 3-(methylamino)propanoic acid;hydrochloride
• C76064
• DS-8650
• H-beta-MeAla-OH.HCl

• MDL： MFCD03490507
• Inchi： 1S/C4H9NO2.ClH/c1-5-3-2-4(6)7;/h5H,2-3H2,1H3,(H,6,7);1H
• InChI Key： NMVZBHCSFYRWFC-UHFFFAOYSA-N
• SMILES： Cl.OC(CCNC)=O

Computed Properties

• Exact Mass: 139.0400063g/mol
• Monoisotopic Mass: 139.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(Methylamino)propanoic acid hydrochloride

3-(Methylamino)propanoic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 65845-56-9, commonly known as 3-(Methylamino)propanoic acid hydrochloride, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into its chemical structure, synthesis, biological activity, and recent advancements in its research.

3-(Methylamino)propanoic acid hydrochloride is an amino acid derivative characterized by the presence of a methylamino group attached to the third carbon of a propanoic acid backbone. Its chemical structure consists of a carboxylic acid group (-COOH), an amino group (-NH2), and a methyl group (-CH3) arranged in a specific spatial configuration. This arrangement imparts unique physicochemical properties to the compound, making it suitable for diverse applications.

Recent studies have highlighted the importance of 3-(Methylamino)propanoic acid hydrochloride in drug discovery and development. Researchers have explored its role as a potential therapeutic agent in treating various diseases, including neurodegenerative disorders and metabolic syndromes. The compound's ability to modulate key biochemical pathways has been extensively investigated, leading to promising results in preclinical models.

The synthesis of 3-(Methylamino)propanoic acid hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding amino alcohol intermediate. Advanced synthetic techniques, such as asymmetric catalysis and biocatalysis, have been employed to enhance the efficiency and selectivity of the synthesis process. These methods not only improve yield but also contribute to the sustainability of chemical manufacturing.

In terms of biological activity, 3-(Methylamino)propanoic acid hydrochloride has demonstrated potent inhibitory effects on several enzymes associated with inflammation and oxidative stress. For instance, studies have shown that it can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammatory processes. This property makes it a valuable candidate for developing anti-inflammatory drugs.

Moreover, 3-(Methylamino)propanoic acid hydrochloride has been investigated for its potential as a neuroprotective agent. Preclinical studies have indicated that it can protect neurons from damage caused by oxidative stress and excitotoxicity, suggesting its utility in treating conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the compound's versatility and therapeutic potential.

Recent advancements in computational chemistry have also contributed to our understanding of 3-(Methylamino)propanoic acid hydrochloride's molecular interactions. Molecular docking studies have revealed that the compound can bind effectively to various protein targets, providing insights into its mechanism of action at the molecular level. Such studies are crucial for optimizing drug design and improving therapeutic outcomes.

In conclusion, 3-(Methylamino)propanoic acid hydrochloride (CAS No. 65845-56-9) is a versatile compound with significant potential in drug discovery and development. Its unique chemical structure, coupled with advanced synthetic techniques and promising biological activity, positions it as a valuable tool in addressing unmet medical needs. As research continues to uncover new applications for this compound, its role in advancing healthcare is expected to grow significantly.